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Compound of Interest

Compound Name: MAP855

cat. No.: BE586277

MAP855 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of MAP855, a
potent and selective MEK1/2 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for MAP855 solid powder?

Al: For optimal stability, MAP855 powder should be stored at -20°C for long-term storage (up
to 3 years) or at 4°C for shorter durations (up to 2 years).

Q2: How should | store MAP855 stock solutions?

A2: Stock solutions of MAP855 should be aliquoted and stored at -80°C for up to 6 months or
at -20°C for up to 1 month.[1] It is highly recommended to avoid repeated freeze-thaw cycles to
maintain the integrity of the compound.

Q3: What is the recommended procedure for preparing a working solution for in vivo
experiments?

A3: It is recommended to prepare fresh working solutions on the day of use. A common
protocol involves first dissolving MAP855 in an organic solvent like DMSO and then further
diluting with a suitable vehicle for administration. For example, a stock solution in DMSO can
be diluted with a mixture of PEG300, Tween-80, and saline.[1]
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Q4: Is MAP855 sensitive to light?

A4: While specific photostability data for MAP855 is not readily available, compounds with
similar chemical structures, such as imidazoquinoline derivatives, can be susceptible to photo-
oxidation. Therefore, it is prudent to protect MAP855 solutions from direct light exposure by
using amber vials or by wrapping containers with aluminum foil.

Q5: How does pH affect the stability of MAP855?

A5: Specific pH stability data for MAP855 has not been published. However, the presence of a
piperidine moiety in its structure suggests that its stability could be pH-dependent. Generally,
piperidine-containing compounds may exhibit enhanced stability in acidic conditions due to salt
formation. It is advisable to buffer solutions to a stable pH range if they are to be stored for any
length of time.

Troubleshooting Guide

Issue Potential Cause

Recommended Solution

- Ensure storage at the
recommended temperature
(-80°C or -20°C).- Do not use

solutions beyond the

- Improper storage

Precipitation observed in stock  temperature.- Exceeded

solution upon storage. storage duration.- Solvent )
) recommended storage period.-
evaporation. ) )
Ensure vials are tightly sealed

to prevent solvent evaporation.

- Aliquot stock solutions into

Inconsistent experimental

results.

- Degradation of MAP855 due
to repeated freeze-thaw
cycles.- Use of expired stock
solutions.- Improperly prepared

working solutions.

single-use volumes to avoid
freeze-thaw cycles.- Always
use stock solutions within their
recommended storage period.-
Prepare fresh working

solutions for each experiment.

Difficulty dissolving MAP855.

- Use of an inappropriate

solvent.- Insufficient mixing.

- MAP855 is soluble in DMSO.
For aqueous solutions, use of
co-solvents and sonication

may aid dissolution.[1]
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Stability and Storage Data Summary

Form Storage Temperature Storage Duration
Solid (Powder) -20°C 3 years

4°C 2 years

Stock Solution -80°C 6 months[1]

-20°C 1 month[1]

Experimental Protocols
Protocol for Preparation of a 1 mg/mL Working Solution

for in vivo Studies
e Prepare a 10 mg/mL stock solution of MAP855 in DMSO.

To prepare a 1 mg/mL working solution, take 100 pL of the 10 mg/mL DMSO stock solution.

Add 400 pL of PEG300 and mix thoroughly.

Add 50 pL of Tween-80 and mix until the solution is clear.

Add 450 L of saline to reach a final volume of 1 mL.

Vortex the solution until it is homogeneous. This solution should be prepared fresh on the

day of the experiment.[1]

Visualizations
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Caption: The MAPK/ERK signaling pathway and the inhibitory action of MAP855 on MEK1/2.
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Caption: A general experimental workflow for conducting forced degradation studies on
MAPS855.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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